1-Benzoylpiperidine-4-carboxylic acid

• IUPAC Name: 1-benzoylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c15-12(10-4-2-1-3-5-10)14-8-6-11(7-9-14)13(16)17/h1-5,11H,6-9H2,(H,16,17)
• InChI Key: ZTGMNCCDDKBPML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)C2=CC=CC=C2
• Molecular Formula: C13H15NO3
• DSSTOX Substance ID: DTXSID00200725
• Molecular Weight: 233.26 g/mol
• CAS No.: 5274-99-7

Description

1-Benzoylpiperidine-4-carboxylic acid is an organic compound with the molecular formula C13H15NO3. It is a derivative of piperidine, featuring a benzoyl group attached to the nitrogen atom and a carboxylic acid group at the fourth position of the piperidine ring. This compound is known for its applications in various fields, including chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Benzoylpiperidine-4-carboxylic acid can be synthesized through several methods. One common approach involves the reaction of piperidine with benzoyl chloride in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, where the nitrogen atom of piperidine attacks the carbonyl carbon of benzoyl chloride, forming the benzoyl derivative. The carboxylic acid group can be introduced through subsequent oxidation reactions .

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity. The use of catalysts and controlled temperature and pressure conditions are common to enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions: 1-Benzoylpiperidine-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

Reduction: The benzoyl group can be reduced to form the corresponding alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzoyl group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed:

Oxidation: Formation of benzoyl derivatives.

Reduction: Formation of benzyl alcohol.

Substitution: Formation of various substituted piperidine derivatives.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Analgesic Properties
1-Benzoylpiperidine-4-carboxylic acid serves as a crucial intermediate in the synthesis of potent analgesics. It is particularly noted for its role in developing short-acting opioid analgesics, such as remifentanil. The compound's structure allows it to interact effectively with opioid receptors, providing rapid analgesic effects with minimal accumulation in the body, making it suitable for short-term pain management during surgical procedures .

Reversible Monoacylglycerol Lipase Inhibitors
Recent studies have highlighted the potential of benzoylpiperidine derivatives, including this compound, as reversible inhibitors of monoacylglycerol lipase (MAGL). These compounds have shown promising antiproliferative activity against various cancer cell lines, including breast and ovarian cancers. The modifications to the benzoyl moiety significantly enhance the potency of these inhibitors, suggesting a pathway for developing new anticancer therapies .

Synthesis and Optimization Techniques

The synthesis of this compound has been optimized to improve yield and reduce environmental impact. Traditional methods involved lengthy reaction times and significant use of organic solvents. However, recent advancements have introduced more efficient synthetic routes that minimize waste and enhance product recovery rates. For instance, a new method reported yields of up to 79.38% through optimized reaction conditions involving fewer auxiliary materials .

Biological Evaluation

Anticancer Activity
The compound has been evaluated for its biological activity, particularly regarding its ability to inhibit cancer cell growth. Studies indicate that derivatives of this compound exhibit selective inhibition against cancer cells while sparing normal cells, highlighting their potential as targeted cancer therapies . The structure-activity relationship (SAR) studies conducted on these compounds further elucidate how modifications can lead to improved efficacy and selectivity.

Table 1: Summary of Biological Activities

Compound	IC50 Value (µM)	Targeted Cancer Cell Lines
Benzoylpiperidine Derivative 1	19.9	MDA-MB-231 (Breast)
Benzoylpiperidine Derivative 2	75.3	COV318 (Ovarian)
Benzoylpiperidine Derivative 3	7.9	OVCAR-3 (Ovarian)
Benzoylpiperidine Derivative 4	80	MCF-7 (Breast)

The data presented in Table 1 illustrates the varying degrees of potency exhibited by different derivatives of benzoylpiperidine against specific cancer cell lines, emphasizing the importance of structural modifications in enhancing therapeutic effects.

Conclusion and Future Directions

The applications of this compound extend beyond its current use in pain management to promising avenues in cancer therapy through its role as a MAGL inhibitor. Ongoing research aims to refine its synthesis further and explore its full therapeutic potential across various medical fields.

Future studies should focus on clinical trials to validate the efficacy and safety profiles of these compounds in human subjects, paving the way for innovative treatments based on this versatile chemical structure.

Mechanism of Action

The mechanism of action of 1-benzoylpiperidine-4-carboxylic acid involves its interaction with specific molecular targets. The benzoyl group can interact with enzymes and receptors, modulating their activity. The carboxylic acid group can form hydrogen bonds with biological molecules, influencing their structure and function. These interactions can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

1-Benzoylpiperidine: Lacks the carboxylic acid group, making it less polar.

4-Piperidinecarboxylic acid: Lacks the benzoyl group, affecting its reactivity and interactions.

N-Benzoylisonipecotic acid: Similar structure but with different substitution patterns.

Uniqueness: 1-Benzoylpiperidine-4-carboxylic acid is unique due to the presence of both the benzoyl and carboxylic acid groups, which confer distinct chemical and biological properties.

Biological Activity

1-Benzoylpiperidine-4-carboxylic acid (BPCA) is a compound that has gained attention in medicinal chemistry due to its potential biological activities. Its unique structure, featuring both a benzoyl and a carboxylic acid group, allows it to interact with various biological targets, influencing multiple biochemical pathways. This article synthesizes findings from diverse studies to provide a comprehensive overview of the biological activity of BPCA.

Chemical Structure and Properties

This compound has the molecular formula $C_{13}H_{15}NO_3$. The presence of the benzoyl group enhances its lipophilicity, while the carboxylic acid group contributes to its polarity, facilitating interactions with biological macromolecules.

The biological activity of BPCA is primarily attributed to its ability to interact with specific enzymes and receptors. The benzoyl moiety can engage in hydrophobic interactions and hydrogen bonding, modulating the activity of various targets. Notably, BPCA has been studied as a reversible inhibitor of monoacylglycerol lipase (MAGL), an enzyme involved in endocannabinoid metabolism, which plays a crucial role in pain and inflammation pathways .

Anticancer Properties

Research indicates that BPCA exhibits significant antiproliferative effects on various cancer cell lines. For instance, studies have shown that BPCA has IC50 values ranging from 19.9 µM to 75.3 µM against human breast cancer cell lines (MDA-MB-231 and MCF-7) and ovarian cancer cells (COV318 and OVCAR-3) . These findings suggest that BPCA may serve as a lead compound for developing new anticancer agents.

Enzyme Inhibition

BPCA has been identified as a reversible inhibitor of MAGL, with competitive inhibition characteristics. The compound's selectivity for MAGL over other endocannabinoid system components highlights its potential therapeutic applications in managing pain and inflammation . In enzymatic assays, derivatives of BPCA have shown low nanomolar range inhibition, indicating strong interactions with the target enzyme.

Neurotransmitter Modulation

The structural characteristics of BPCA suggest potential interactions with neurotransmitter systems, making it a candidate for further pharmacological studies. Its ability to modulate receptor functions may contribute to its analgesic and anti-inflammatory properties.

Comparative Analysis with Similar Compounds

The unique structure of BPCA can be contrasted with similar compounds:

Compound Name	Key Features	Biological Activity
1-Benzoylpiperidine	Lacks carboxylic acid group	Reduced reactivity
4-Piperidinecarboxylic Acid	Lacks benzoyl group	Different interaction profile
N-Benzoylisonipecotic Acid	Similar structure but different substitution pattern	Varies in reactivity

This comparison underscores how the presence of both functional groups in BPCA contributes to its distinct biological properties.

Case Studies

• Antiproliferative Activity : A study evaluating various benzoylpiperidine derivatives found that modifications to the piperidine ring significantly affected their anticancer efficacy. BPCA was among the most potent compounds tested against ovarian cancer cells, prompting further optimization for enhanced activity .
• MAGL Inhibition : In vivo studies demonstrated that BPCA derivatives exhibited selective inhibition for MAGL compared to other endocannabinoid system enzymes. This selectivity is crucial for minimizing side effects in therapeutic applications targeting pain management .

Synthesis routes and methods I

Procedure details

To a solution of 10 g of isonipecotic acid in 100 mL of water was added 31 mL of 5 N NaOH at 0° C. The reaction was warmed to room temperature and stirred for 0.5 h. The reaction was again cooled to 0° C. and 11.97 g of benzoyl chloride was added. The reaction was then warmed to room temperature and stirred for 1.5 h. Concentrated HCl was then added until a precipitate formed. The mixture was extracted with 3×150 mL of ethyl acetate and the combined organic layers were dried over magnesium sulfate. The solvent was evaporated under reduced pressure and the residue was dissolved in methylene chloride. Ether was then slowly added to precipitate the product which was filtered to give 8 g of the title compound.

Synthesis routes and methods II

Procedure details

To an ice cold solution of isonipecotic acid (90 g, 0.697 mol) and potassium carbonate (81 g, 1.31 mol) in water (1.3 liter) was added dropwise benzoyl chloride (81 ml, 0.697 mol) over a period of about an hour at about 5° C. The mixture was stirred at room temperature overnight. The reaction mixture was acidified with 6N hydrochloric acid and extracted with dichloromethane. The organic layer was washed with water and then dried over magnesium sulfate and the solvent was evaporated in vacuo. Crystallization from isopropyl alcohol-diethyl ether to give the titled compound (154.4 g).